Cas no 2549030-20-6 (2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile)

2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a cyclopropyl group and a trifluoromethyl moiety, linked via a piperazine bridge to a second pyrimidine ring bearing a cyano functional group. This structure imparts notable chemical stability and potential for selective interactions in medicinal chemistry applications. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the cyano substituent offers reactivity for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors or other targeted therapeutics. The compound's purity and structural precision ensure reproducibility in research and industrial applications.
2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile structure
2549030-20-6 structure
Product Name:2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile
CAS No:2549030-20-6
MF:C17H16F3N7
MW:375.351052284241
CID:5314216
PubChem ID:154582465
Update Time:2025-06-08

2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[4-[2-Cyclopropyl-6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]-4-pyrimidinecarbonitrile
    • AKOS040729753
    • 2549030-20-6
    • 2-{4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile
    • F6788-3610
    • 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile
    • Inchi: 1S/C17H16F3N7/c18-17(19,20)13-9-14(25-15(24-13)11-1-2-11)26-5-7-27(8-6-26)16-22-4-3-12(10-21)23-16/h3-4,9,11H,1-2,5-8H2
    • InChI Key: FYOOARHRGLEFCD-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(N=C(C2CC2)N=1)N1CCN(C2N=CC=C(C#N)N=2)CC1)(F)F

Computed Properties

  • Exact Mass: 375.14192803g/mol
  • Monoisotopic Mass: 375.14192803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 569.7±60.0 °C(Predicted)
  • pka: 3.29±0.43(Predicted)

2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile Pricemore >>

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Additional information on 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

Comprehensive Analysis of 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile (CAS No. 2549030-20-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile (CAS No. 2549030-20-6) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic molecule, featuring a pyrimidine core and a piperazine linker, is a subject of intense study for its role in drug discovery and material science. Researchers are particularly interested in its trifluoromethyl group, which enhances metabolic stability and bioavailability, making it a promising candidate for therapeutic development.

The compound's cyclopropyl moiety further contributes to its structural rigidity, a feature often exploited in the design of kinase inhibitors and other bioactive molecules. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a hot topic in modern drug discovery. PPIs are notoriously difficult to modulate, but small molecules like 2549030-20-6 offer a viable approach due to their ability to bind at interfacial sites. This aligns with the growing demand for innovative treatments in oncology and neurodegenerative diseases, where PPIs play a critical role.

From a synthetic chemistry perspective, the incorporation of a carbonitrile group in 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile opens avenues for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly valued in medicinal chemistry, where structure-activity relationship (SAR) studies are essential for optimizing lead compounds. The compound's CAS No. 2549030-20-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential application in agrochemicals. The trifluoromethylpyrimidine scaffold is known for its herbicidal and fungicidal properties, and researchers are exploring whether 2549030-20-6 could contribute to next-generation crop protection agents. With the global push for sustainable agriculture, such innovations are critical to addressing food security challenges.

In summary, 2-{4-[2-Cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile represents a versatile and highly functionalized molecule with broad applicability in life sciences. Its structural features, including the piperazine linker and pyrimidine core, make it a valuable tool for researchers tackling complex biological targets. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.

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